![molecular formula C22H12 B138134 Benzo[ghi]perylene CAS No. 191-24-2](/img/structure/B138134.png)
Benzo[ghi]perylene
Cat. No. B138134
CAS RN:
191-24-2
M. Wt: 276.3 g/mol
InChI Key: GYFAGKUZYNFMBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Benzo[ghi]perylene (B[ghi]P) is a polycyclic aromatic hydrocarbon (PAH) that is found in the environment. It is a component of diesel exhaust, cigarette smoke, and other sources of air pollution. B[ghi]P has been linked to numerous health issues, including respiratory diseases, cancer, and reproductive problems. As such, it is of great interest to scientists and public health officials.
Scientific Research Applications
1. Optoelectronic and Photovoltaic Applications
- Alkyl- and aryl-substituted benzo[ghi]perylenetriimides have been synthesized, showcasing their potential for use in optoelectronic devices and as non-fullerene electron acceptors in photovoltaics. These derivatives demonstrate strong electron accepting properties, making them suitable for these applications (Viswanath et al., 2016).
2. Photophysical Properties for Electronic Materials
- Research on new functional benzo[ghi]perylene derivatives has revealed valuable photophysical properties. These derivatives show good optical absorption and fluorescence emission in the visible region, indicating their potential as materials for electron-injection and hole-blocking layers (Raouafi & Aloui, 2019).
3. Fluorescence Emission and Solvent Polarity
- The fluorescence properties of this compound have been studied in various solvents, showing that emission intensities depend on solvent polarity. This property is useful for sensing microenvironment changes and micelle formation in aqueous mediums (Waris et al., 1988).
4. Synthesis and Characterization for Dyes
- Benzo[ghi]peryleneimides are a class of fluorescent perylene dyes with a high degree of synthetic diversity. They are used in the synthesis of alkyl- and aryl-substituted benzo[ghi]perylenetriimides, further demonstrating their utility in the creation of new dyes (Viswanath et al., 2016).
5. DNA Interaction and Carcinogenic Studies
- Studies have investigated the DNA binding properties of this compound, indicating its potential as a weak tumor initiator. This research is crucial for understanding the carcinogenic potential of certain polycyclic aromatic hydrocarbons (Hughes & Phillips, 1993).
Mechanism of Action
Target of Action
Benzo[ghi]perylene, a polycyclic aromatic hydrocarbon (PAH), primarily targets fat tissues in the body . It is known to accumulate strongly in organisms and the environment .
Mode of Action
It is known that it interacts with its targets through adsorption . It is also suspected to be mutagenic .
Biochemical Pathways
It is known that pahs like this compound can interfere with various cellular processes, potentially leading to mutagenic effects .
Pharmacokinetics
This compound is characterized by its very low solubility and volatility . It is adsorbed very strongly to organic matter . Once present in soil, this compound will volatilize and solubilize very slowly . Once dissolved, it will either enter into the groundwater table or migrate towards a waterway, where it will be diluted before slowly volatilizing .
Result of Action
It is suspected to be mutagenic , indicating that it may cause genetic mutations that could potentially lead to cancer.
Safety and Hazards
Future Directions
Research is ongoing to explore the properties and potential applications of benzo[ghi]perylene. For example, a study has reported the successful synthesis of BN-embedded this compound and coronene derivatives, which showed significantly enhanced absorption and emission compared to their all-carbon analogues . This suggests potential applications in areas such as optoelectronics and photovoltaics.
Biochemical Analysis
Biochemical Properties
It is known that it interacts with various enzymes, proteins, and other biomolecules .
Cellular Effects
Benzo[ghi]perylene can have significant effects on various types of cells and cellular processes . It can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known to exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings . This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
It is known to interact with various enzymes or cofactors . This could also include any effects on metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues . This could include any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .
Subcellular Localization
This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
hexacyclo[12.8.0.02,11.03,8.04,21.017,22]docosa-1(14),2(11),3(8),4,6,9,12,15,17(22),18,20-undecaene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12/c1-3-13-7-9-15-11-12-16-10-8-14-4-2-6-18-17(5-1)19(13)21(15)22(16)20(14)18/h1-12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYFAGKUZYNFMBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)C4=CC=CC5=C4C6=C(C=C5)C=CC(=C36)C=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H12 |
Source
|
| Record name | BENZO[GHI]PERYLENE | |
| Source | CAMEO Chemicals | |
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| Record name | BENZO(ghi)PERYLENE | |
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DSSTOX Substance ID |
DTXSID5023908 |
Source
|
| Record name | Benzo[g,h,i]perylene | |
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Molecular Weight |
276.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Benzo[ghi]perylene is a colorless to white crystalline solid. Water insoluble., Pale yellow-green solid; [ICSC], PALE YELLOW-GREEN CRYSTALS. |
Source
|
| Record name | BENZO[GHI]PERYLENE | |
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Boiling Point |
550 °C at 760 mm Hg, 550 °C |
Source
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| Record name | BENZO(GHI)PERYLENE | |
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Solubility |
In water, 2.6X10-4 mg/L at 25 °C, Soluble in 1,4-dioxane, dichloromethane, benzene, and acetone, Solubility in water: none |
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| Record name | BENZO(GHI)PERYLENE | |
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Density |
1.3 g/cu cm, 1.3 g/cm³ |
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Vapor Pressure |
1.0X10-10 mm Hg at 25 °C |
Source
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Color/Form |
Yellow-green fluorescent leaflets from benzene, Large, pale yellow-green plates (recrystallized from xylene) | |
CAS RN |
191-24-2 |
Source
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| Record name | BENZO[GHI]PERYLENE | |
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Melting Point |
531 to 534 °F (NTP, 1992), 278.3 °C, 278 °C |
Source
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| Record name | BENZO[GHI]PERYLENE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6177 | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Benzo[ghi]perylene
Reactant of Route 2
Benzo[ghi]perylene
Reactant of Route 3
Benzo[ghi]perylene
Reactant of Route 4
Benzo[ghi]perylene
Reactant of Route 5
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Reactant of Route 6
Benzo[ghi]perylene
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